2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(5-fluoro-2-methoxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-10-4-5-11(13(8-10)15(17)18)12-7-9(16)3-6-14(12)20-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: SNCLHWPEFUKUKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=CC(=C2)F)OC)C(=O)O
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID30681280
• Molecular Weight: 276.26 g/mol
• CAS RN: 1178634-62-2

Description

2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% (2-FMB) is a fluorinated derivative of benzoic acid. It is a colorless solid with a melting point of 90-93°C and a boiling point of 238-241°C. 2-FMB is a versatile molecule with a variety of applications in scientific research.

Scientific Research Applications

2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various derivatives and analogues of the molecule. 2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% is also used as a fluorescent probe for imaging and tracking of biomolecules and in the development of novel drugs. It is also used as a substrate for enzyme inhibition assays and in the study of enzyme-catalyzed reactions.

Mechanism of Action

2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% is a substrate for a variety of enzymes, including cytochrome P450s, esterases, oxidases, and transferases. It is also a substrate for a variety of transporters, including organic anion-transporting polypeptides and organic cation transporters. The enzyme-catalyzed reactions of 2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% involve the oxidation of the methoxy group to form a carboxylate anion. This anion is then further oxidized by the enzyme to form a carboxylic acid, which is then further metabolized by the enzyme.
Biochemical and Physiological Effects
2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It is known to inhibit the activity of the enzyme cytochrome P450 2C19, which is involved in the metabolism of a variety of drugs. 2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. In addition, 2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% has several advantages for use in lab experiments. It is a relatively stable molecule, making it suitable for use in a variety of assays. In addition, it is inexpensive and readily available, making it an ideal substrate for a variety of experiments. However, there are some limitations to using 2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments. It is a relatively small molecule, making it difficult to detect in some assays. In addition, it is not very soluble in water, making it difficult to use in certain assays.

Future Directions

There are several potential future directions for the use of 2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% in scientific research. It could be used as a drug delivery system, as it has been shown to have anti-inflammatory and anti-oxidant properties. In addition, it could be used to develop novel drugs and drug delivery systems. It could also be used in the development of imaging agents for biomedical applications. Finally, it could be used as a substrate for enzyme inhibition assays and in the study of enzyme-catalyzed reactions.

Synthesis Methods

2-(5-Fluoro-2-methoxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized through a three-step process. The first step is the reaction of 5-fluoro-2-methoxyphenol with chloroacetic acid in the presence of pyridine to form 2-(5-fluoro-2-methoxyphenyl)-5-chloroacetic acid. The second step is the conversion of the acid to the corresponding ester by reaction with methanol in the presence of sodium hydroxide. The third step is the hydrolysis of the ester with hydrochloric acid to give 2-(5-fluoro-2-methoxyphenyl)-5-methoxybenzoic acid.